Cas no 133545-29-6 ((R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine))

(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) is a chiral bisphosphine ligand with a hexamethoxybiphenyl backbone, offering steric and electronic tuning for asymmetric catalysis. Its rigid, electron-rich structure enhances enantioselectivity in transition-metal-catalyzed reactions, particularly in hydrogenations and cross-couplings. The hexamethoxy substitution pattern improves solubility in organic solvents while maintaining high stability under reaction conditions. The ligand’s axially chiral biphenyl core ensures precise control over stereochemical outcomes, making it valuable for synthesizing enantiopure pharmaceuticals and fine chemicals. Its diphenylphosphine groups provide strong metal coordination, facilitating efficient catalyst turnover. This ligand is particularly suited for applications requiring high selectivity and reactivity in asymmetric synthesis.

(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) structure

133545-29-6 structure

Product Name:(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)

CAS No:133545-29-6

MF:C₄₂H₄₀O₆P₂

MW:702.711

CID:3041502

Update Time:2025-06-09

(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) Chemical and Physical Properties

Names and Identifiers

- (R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)

(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine) Pricemore >>

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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	47207-1g	(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine), 97%	133545-29-6	97%	1g	￥11003.00	2023-03-01
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	47207-250mg	(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine), 97%	133545-29-6	97%	250mg	￥3452.00	2023-03-01
abcr	AB510286-1 g	(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)	133545-29-6		1g	€265.00	2022-06-09
abcr	AB510286-5 g	(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)	133545-29-6		5g	€988.00	2022-06-09
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	043460-003	(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)	133545-29-6	97%	1g	￥0.0	2023-03-06
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	602181-100mg	(R)-(4,4',5,5',6,6'-Hexamethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine)	133545-29-6	97%	100mg	¥960.0	2024-07-19
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